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Compound of Interest

Compound Name: Diphenyl methylphosphonate

Cat. No.: B048422

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of diphenyl
methylphosphonate, a key intermediate in the synthesis of various organophosphorus
compounds. A comprehensive understanding of its solubility is crucial for process development,
reaction optimization, purification, and formulation in various research and industrial
applications.

Due to a lack of extensive published quantitative data on the solubility of diphenyl
methylphosphonate in a wide range of organic solvents, this guide focuses on providing the
known solubility information and presenting detailed experimental protocols for its
determination.

Physicochemical Properties of Diphenyl
Methylphosphonate

A summary of the key physicochemical properties of diphenyl methylphosphonate is
provided below.
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Property Value

CAS Number 7526-26-3

Molecular Formula Ci13H1303P

Molecular Weight 248.21 g/mol [1]

Appearance Solid, White Crystals and Lumps

Melting Point 32.5-37.5 °C[2]

Boiling Point 344.3 °C at 760 mmHg

Density 1.21 g/mL at 25 °C[2]
Solubility Data

The available quantitative and qualitative solubility data for diphenyl methylphosphonate is
limited. The following table summarizes the current knowledge. The lack of comprehensive
data necessitates experimental determination of solubility in most organic solvents to meet
specific research and development needs.

Solvent Solubility Temperature (°C)
Water 1.56 g/L[2][3] 20

Chloroform Slightly Soluble[2] Not Specified

Ethyl Acetate Slightly Soluble[2] Not Specified
Methanol Data Not Available -

Ethanol Data Not Available -

Acetone Data Not Available -

Toluene Data Not Available -

Dichloromethane Data Not Available -

N,N-Dimethylformamide (DMF)  Data Not Available -

Dimethyl Sulfoxide (DMSO) Data Not Available -
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Experimental Protocols for Solubility Determination

Given the sparse availability of solubility data, the following section provides detailed
methodologies for the experimental determination of the solubility of diphenyl
methylphosphonate in various organic solvents.

Method 1: Gravimetric Method (Shake-Flask)

This is a standard and reliable method for determining the equilibrium solubility of a solid in a
solvent.

Materials and Equipment:

e Diphenyl methylphosphonate

e Selected organic solvent(s)

e Analytical balance

» Thermostatically controlled shaker or incubator
e Screw-cap vials or flasks

o Syringe filters (e.g., 0.45 um PTFE)

o Evaporating dish or pre-weighed vials

e Oven or vacuum oven

Procedure:

o Preparation: Add an excess amount of diphenyl methylphosphonate to a series of screw-
cap vials. The presence of undissolved solid at the end of the experiment is crucial to ensure
saturation.

o Solvent Addition: Accurately pipette a known volume or mass of the desired organic solvent
into each vial.
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« Equilibration: Tightly seal the vials and place them in a thermostatically controlled shaker set
to the desired temperature. Agitate the samples for a sufficient period (e.g., 24-72 hours) to
ensure equilibrium is reached. The time required for equilibration may need to be determined
empirically.

o Phase Separation: After equilibration, allow the vials to stand undisturbed at the
experimental temperature for a period to allow the excess solid to settle.

o Sample Collection: Carefully withdraw a known volume of the supernatant using a pre-
warmed syringe to avoid precipitation. Immediately filter the solution through a syringe filter
into a pre-weighed vial.

¢ Solvent Evaporation: Evaporate the solvent from the vial in an oven or vacuum oven at a
temperature that will not cause decomposition of the solute.

« Quantification: Once the solvent is completely removed, weigh the vial containing the dried
solute.

o Calculation: Calculate the solubility using the following formula: Solubility ( g/100 mL) =
(Mass of dried solute / Volume of supernatant collected) * 100

Method 2: High-Throughput Screening (HTS) Method

This method is suitable for rapidly assessing solubility in a large number of solvents, albeit with
potentially lower precision than the gravimetric method.

Materials and Equipment:

Diphenyl methylphosphonate

A library of organic solvents

96-well plates (with solvent-resistant seals)

Automated liquid handler (optional)

Plate shaker
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o Plate reader (e.g., UV-Vis spectrophotometer) or HPLC system
Procedure:

o Stock Solution Preparation: Prepare a concentrated stock solution of diphenyl
methylphosphonate in a highly soluble solvent (e.g., DMSO or DMF).

o Plate Preparation: Dispense a small, known volume of the stock solution into the wells of a
96-well plate. Evaporate the solvent to leave a thin film of the compound at the bottom of
each well.

e Solvent Addition: Add the desired organic solvents to the wells.

o Equilibration and Measurement: Shake the plate to facilitate dissolution and then measure
the concentration of the dissolved compound using a suitable analytical technique like UV-
Vis spectroscopy or by taking an aliquot for HPLC analysis.

o Data Analysis: Correlate the measured concentration to the solubility in each solvent.

Experimental Workflow for Solubility Determination

The following diagram illustrates a generalized workflow for determining the solubility of a solid
compound in an organic solvent.

Analysis Result

}—»l Evaporate Solvent }——{ Weigh Dried Solute Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining solid solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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